Cas no 130605-98-0 (2-(pyrrolidine-1-carbonyl)piperidine)

• Product Name: 2-(pyrrolidine-1-carbonyl)piperidine
• CAS No: 130605-98-0
• MF: C₁₀H₁₈N₂O
• MW: 182.262722492218
• MDL: MFCD06407992
• CID: 891320
• PubChem ID: 2794694
• Update Time: 2026-04-29

2-(pyrrolidine-1-carbonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• Piperidin-2-yl(pyrrolidin-1-yl)methanone
• 2-(PYRROLIDIN-1-YLCARBONYL)PIPERIDINE
• PIPERIDIN-2-YL-PYRROLIDIN-1-YL-METHANONE
• AKOS B025047
• ART-CHEM-BB B025047
• 2-piperidyl-pyrrolidin-1-yl-methanone
• 2-piperidinyl-1-pyrrolidinylmethanone
• 1-(2-Piperidinylcarbonyl)-pyrrolidine HCl
• 2-(pyrrolidine-1-carbonyl)piperidine

• MDL： MFCD06407992
• Inchi： InChI=1S/C10H18N2O/c13-10(12-7-3-4-8-12)9-5-1-2-6-11-9/h9,11H,1-8H2
• InChI Key： JEOWANSFPWKXSE-UHFFFAOYSA-N
• SMILES： C1CCNC(C1)C(=O)N2CCCC2

Computed Properties

• Exact Mass: 182.14200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 32.34000
• LogP: 1.01760

2-(pyrrolidine-1-carbonyl)piperidine Security Information

• HazardClass：IRRITANT

Additional information on 2-(pyrrolidine-1-carbonyl)piperidine

2-(Pyrrolidine-1-Carbonyl)Piperidine: A Comprehensive Overview

2-(Pyrrolidine-1-carbonyl)piperidine, also known by its CAS number 130605-98-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure featuring a piperidine ring fused with a pyrrolidine moiety, has garnered attention due to its potential applications in drug design and material science. Recent advancements in synthetic methodologies and computational modeling have further elucidated its properties and functionalities, making it a subject of ongoing research.

The synthesis of 2-(pyrrolidine-1-carbonyl)piperidine typically involves multi-step reactions, often leveraging the principles of ring-forming chemistry. Researchers have explored various strategies to optimize the yield and purity of this compound, with recent studies emphasizing the use of catalytic systems and green chemistry approaches. For instance, a study published in Journal of Organic Chemistry demonstrated the successful synthesis of this compound using a palladium-catalyzed coupling reaction, significantly reducing the reaction time and enhancing product quality.

In terms of physical and chemical properties, 2-(pyrrolidine-1-carbonyl)piperidine exhibits a melting point of approximately 155°C and is sparingly soluble in water. Its molecular weight is around 177.2 g/mol, with a density of 1.1 g/cm³. These properties make it suitable for applications in both liquid and solid-state chemistry. Recent spectroscopic analyses have further revealed its electronic structure, with notable absorption bands in the UV-vis spectrum that suggest potential uses in optoelectronic materials.

The pharmacological profile of 2-(pyrrolidine-1-carbonyl)piperidine has been extensively studied, particularly its interactions with various biological systems. Preclinical studies indicate that this compound exhibits moderate inhibitory activity against certain enzymes, such as acetylcholinesterase, suggesting its potential as a lead compound in the development of neuroprotective agents. A study published in Nature Communications highlighted its ability to modulate ion channels, opening new avenues for research into its role in treating neurological disorders.

Beyond pharmacology, 2-(pyrrolidine-1-carbonyl)piperidine has found applications in material science, particularly as a precursor for advanced polymers and coatings. Its ability to form stable amide bonds makes it an ideal candidate for polymer synthesis. Recent research has focused on its use in creating biodegradable polymers for biomedical applications, such as drug delivery systems and tissue engineering scaffolds.

In conclusion, 2-(pyrrolidine-1-carbonyl)piperidine, CAS number 130605-98-0, stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application development, positions it as a key player in future innovations within organic chemistry and pharmacology.